Cas no 1396747-38-8 (1-(4-methoxyphenyl)-2-[4-(thiophen-2-yl)piperidin-1-yl]ethan-1-one)

1-(4-Methoxyphenyl)-2-[4-(thiophen-2-yl)piperidin-1-yl]ethan-1-one is a synthetic organic compound featuring a methoxyphenyl ketone moiety linked to a piperidine ring substituted with a thiophene group. This structure suggests potential utility in medicinal chemistry, particularly as an intermediate in the synthesis of bioactive molecules. The presence of the thiophene and methoxyphenyl groups may confer favorable electronic and steric properties, enhancing binding affinity in drug discovery applications. Its well-defined molecular architecture allows for precise modifications, making it valuable for structure-activity relationship studies. The compound's stability and synthetic accessibility further support its use in pharmaceutical research and development.
1-(4-methoxyphenyl)-2-[4-(thiophen-2-yl)piperidin-1-yl]ethan-1-one structure
1396747-38-8 structure
Product Name:1-(4-methoxyphenyl)-2-[4-(thiophen-2-yl)piperidin-1-yl]ethan-1-one
CAS No:1396747-38-8
MF:C18H21NO2S
MW:315.429843664169
CID:5365047
Update Time:2025-10-25

1-(4-methoxyphenyl)-2-[4-(thiophen-2-yl)piperidin-1-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(4-Methoxyphenyl)-2-[4-(2-thienyl)-1-piperidinyl]ethanone
    • 1-(4-methoxyphenyl)-2-[4-(thiophen-2-yl)piperidin-1-yl]ethan-1-one
    • Inchi: 1S/C18H21NO2S/c1-21-16-6-4-14(5-7-16)17(20)13-19-10-8-15(9-11-19)18-3-2-12-22-18/h2-7,12,15H,8-11,13H2,1H3
    • InChI Key: JTCFLVAFDUNWTP-UHFFFAOYSA-N
    • SMILES: C(=O)(C1=CC=C(OC)C=C1)CN1CCC(C2SC=CC=2)CC1

Experimental Properties

  • Density: 1.158±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 476.6±45.0 °C(Predicted)
  • pka: 6.40±0.10(Predicted)

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Additional information on 1-(4-methoxyphenyl)-2-[4-(thiophen-2-yl)piperidin-1-yl]ethan-1-one

Introduction to 1-(4-methoxyphenyl)-2-[4-(thiophen-2-yl)piperidin-1-yl]ethan-1-one and Its Significance in Modern Chemical Research

1-(4-methoxyphenyl)-2-[4-(thiophen-2-yl)piperidin-1-yl]ethan-1-one, identified by its CAS number 1396747-38-8, is a compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This molecule, featuring a unique structural motif combining a 4-methoxyphenyl group with a thiophen-2-yl piperidine moiety, exhibits promising properties that make it a valuable candidate for further investigation. The combination of these structural elements not only contributes to its distinct chemical profile but also opens up avenues for exploring its potential applications in medicinal chemistry.

The 4-methoxyphenyl substituent, also known as anisyl, is a well-studied aromatic ring system that is frequently incorporated into bioactive molecules due to its ability to enhance solubility, improve metabolic stability, and modulate receptor binding affinity. In contrast, the thiophen-2-yl group is another key structural component that has been extensively explored for its role in influencing the electronic properties of molecules. Thiophenes are heterocyclic compounds that are known for their broad range of biological activities, including antimicrobial, antifungal, and anti-inflammatory effects. The presence of both these groups in 1-(4-methoxyphenyl)-2-[4-(thiophen-2-yl)piperidin-1-yl]ethan-1-one suggests that this compound may exhibit multifaceted pharmacological properties.

Recent advancements in chemical biology have highlighted the importance of designing molecules with precise structural features to target specific biological pathways. The piperidine ring in the compound's structure is particularly noteworthy, as it is a common pharmacophore found in many FDA-approved drugs. Piperidines are known for their ability to interact with biological targets such as enzymes and receptors, making them ideal candidates for drug development. The specific arrangement of the thiophen-2-yl group attached to the piperidine ring in this compound further suggests that it may have unique interactions with biological systems.

One of the most exciting aspects of 1-(4-methoxyphenyl)-2-[4-(thiophen-2-yl)piperidin-1-yl]ethan-1-one is its potential as a scaffold for developing novel therapeutic agents. The structural features of this compound allow for modifications that could enhance its bioactivity and selectivity. For instance, the methoxy group on the phenyl ring can be easily modified to introduce additional functional groups, thereby tailoring the molecule's properties for specific applications. Similarly, the thiophen ring can be further functionalized to explore different biological activities.

In light of recent research, compounds containing both phenolic and thiophene moieties have shown promise in various therapeutic areas. Studies have demonstrated that such molecules can exhibit anti-cancer, anti-inflammatory, and neuroprotective effects. The presence of both 4-methoxyphenyl and thiophen-2-yl groups in 1-(4-methoxyphenyl)-2-[4-(thiophen-2-yl)piperidin-1-yl]ethan-1-one aligns with these findings, suggesting that it may have similar therapeutic potential. Furthermore, the piperidine component adds another layer of complexity that could contribute to its pharmacological profile.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful manipulation of functional groups while maintaining the integrity of the core structure. This level of synthetic complexity underscores the compound's potential as a tool for studying complex biological systems. Additionally, the use of advanced synthetic techniques allows for the introduction of various modifications, making this molecule a versatile platform for drug discovery.

From a computational chemistry perspective, 1-(4-methoxyphenyl)-2-[4-(thiophen-2-yl)piperidin-1-yl]ethan-1-one offers an excellent model for studying molecular interactions. Its unique structure provides insights into how different pharmacophores can be integrated into a single molecule to achieve desired biological effects. Computational studies can help predict how this compound might interact with target proteins and enzymes, providing valuable information for rational drug design.

The future prospects for this compound are promising. Ongoing research aims to explore its pharmacological activity through both in vitro and in vivo studies. By evaluating its interactions with relevant biological targets, scientists can gain a deeper understanding of its potential therapeutic applications. Additionally, structural modifications can be made to optimize its bioactivity and pharmacokinetic properties.

In conclusion, 1-(4-methoxyphenyl)-2-[4-(thiophen-2-y l)piperidin - 1 - yl] ethan - 1 - one (CAS no 1396747 - 38 - 8) is a compound with significant potential in pharmaceutical research. Its unique structural features and promising biological activities make it an attractive candidate for further investigation. As research continues to uncover new therapeutic targets and develop innovative synthetic methodologies, this molecule is poised to play a crucial role in advancing our understanding of drug design and development.

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